Cas no 126661-83-4 (D-myo-Inositol,1,2-anhydro-3-deoxy-3-(hydroxymethyl)-)

• Product Name: D-myo-Inositol,1,2-anhydro-3-deoxy-3-(hydroxymethyl)-
• CAS No: 126661-83-4
• MF: C₇H₁₂O₅
• MW: 176.167182922363
• CID: 168654
• PubChem ID: 164227
• Update Time: 2025-04-19

D-myo-Inositol,1,2-anhydro-3-deoxy-3-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol,1,2-anhydro-3-deoxy-3-(hydroxymethyl)-
• cyclophellitol
• (1S,2R,3S,4R,5R,6R)-5-(hydroxymethyl)-7-oxabicyclo[4.1.0]heptane-2,3,4-triol
• 1,6-epi-Cyclophellitol
• 5-Hydroxymethyl-7-oxabicyclo(4,1,0)heptane-2,3,4-triol
• Epi-cpl
• D-Myo-inositol, 1,2-anhydro-3-deoxy-3-(hydroxymethyl)-
• (1R,2S)-1β,2β-Epoxy-6β-hydroxymethylcyclohexane-3α,4β,5α-triol
• BDBM36512
• CID164227
• CHEMBL35576
• CHEBI:218741
• Cylcophellitol
• Cylcophellitol, 3
• (1R,2R,3R,4S,5R,6S)-2-(hydroxymethyl)-7-oxabicyclo[4.1.0]heptane-3,4,5-triol
• DTXSID80925661
• SCHEMBL12232222
• (+)-Cyclophellitol
• 126661-83-4
• A808794

• Inchi： 1S/C7H12O5/c8-1-2-3(9)4(10)5(11)7-6(2)12-7/h2-11H,1H2/t2-,3-,4+,5-,6-,7+/m1/s1
• InChI Key： YQLWKYQDOQEWRD-GEGSFZHJSA-N
• SMILES： O1[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)[C@@H]12)O)O)O

Computed Properties

• Exact Mass: 176.068473
• Monoisotopic Mass: 176.068473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4
• XLogP3: -2

Experimental Properties

• Density: 1.665
• Boiling Point: 392.4°Cat760mmHg
• Flash Point: 191.1°C
• Refractive Index: 1.644

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes